Ethyl 1-(5-bromopyridin-2-yl)-5-methylpyrazole-4-carboxylate
Overview
Description
Ethyl 1-(5-bromopyridin-2-yl)-5-methylpyrazole-4-carboxylate (EBP-5MPC) is a synthetic compound that has been studied for its potential applications in various scientific research fields. It has been used as a reagent in organic synthesis and as a tool to study the mechanism of action of various drugs. In recent years, it has also been studied for its potential therapeutic effects and its ability to modulate the activity of certain enzymes.
Scientific Research Applications
Chemical Synthesis and Coordination
Ethyl-5(3)-methylpyrazole-3(5)-carboxylate, a related compound, has been utilized in the synthesis of various complexes through coordination with transition metal ions. These complexes were studied using spectroscopy and magnetic measurements, highlighting the compound's role in creating multifunctional materials (Seubert et al., 2011).
Fluorination Studies
Ethyl 1-methylpyrazole-4-carboxylate and its analogues have been subjected to selective fluorination, resulting in the formation of fluoropyrazole carboxylates. These studies provide insights into the selective fluorination of organic compounds, including carbonyl compounds and N-heterocycles (Makino & Yoshioka, 1988).
Creation of Heterocyclic Compounds
Further research on compounds like ethyl 3-amino-5-phenylpyrazole-4-carboxylate has led to the development of various heterocyclic compounds. These synthesized compounds were analyzed for their structures and possible mechanisms, demonstrating the versatility of pyrazole derivatives in synthesizing new chemical entities (Ghozlan et al., 2014).
Synthesis of Dihydroazolo Pyrimidines
Another application is seen in the cyclisation of ethyl 2-ethoxymethylidene-3-polyfluoroalkyl-3-oxo-propionates with amino compounds like ethyl 3-aminopyrazole-4-carboxylate. This leads to the formation of polyfluoroalkylated dihydroazolo[1,5-a]pyrimidines, demonstrating the compound's use in synthesizing complex nitrogen-rich structures (Goryaeva et al., 2009).
Antimicrobial Studies
Ethyl 2-amino-4-methylthiazole-5-carboxylate, a structurally related derivative, has been synthesized and modified to evaluate its antimicrobial activities. This study reflects the potential of pyrazole carboxylates in contributing to the development of new antimicrobial agents (Desai, Bhatt & Joshi, 2019).
Synthesis of Azamethine Dyes
Research into ethyl 5-hydrazino-3-methylpyrazole-4-carboxylate led to the creation of azamethine dyes containing the pyrazolo[3,2-c]-s-triazole nucleus. These findings highlight the potential of ethyl pyrazole carboxylates in dye synthesis and their optical properties (Bailey, 1977).
Catalytic Applications
In another study, ethyl 1-(2-bromoethyl)-3-ferrocenyl-1H-pyrazole-5-carboxylate, a compound structurally similar to ethyl 1-(5-bromopyridin-2-yl)-5-methylpyrazole-4-carboxylate, was used to create ferrocenylpyrazolyl palladium complexes. These complexes demonstrated catalytic abilities in polymerizing olefins to produce highly branched polyolefins, indicating the catalytic potential of such compounds (Obuah et al., 2014).
properties
IUPAC Name |
ethyl 1-(5-bromopyridin-2-yl)-5-methylpyrazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3O2/c1-3-18-12(17)10-7-15-16(8(10)2)11-5-4-9(13)6-14-11/h4-7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIUZGPCDKSXHBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=NC=C(C=C2)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70674954 | |
Record name | Ethyl 1-(5-bromopyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70674954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(5-bromopyridin-2-yl)-5-methylpyrazole-4-carboxylate | |
CAS RN |
1150164-72-9 | |
Record name | Ethyl 1-(5-bromopyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70674954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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